Cas no 61-01-8 (2-Methoxy Promazine)

• Product Name: 2-Methoxy Promazine
• CAS No: 61-01-8
• MF: C₁₈H₂₂N₂OS
• MW: 314.445083141327
• CID: 504867
• Update Time: 2026-04-29

2-Methoxy Promazine Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanamine,2-methoxy-N,N-dimethyl-
• 2-Methoxy Promazine
• [3-(2-Methoxy-phenothiazin-10-yl)-propyl]-dimethyl-amin
• [3-(2-methoxy-phenothiazin-10-yl)-propyl]-dimethyl-amine
• 2-Methoxy-10-(3'-dimethylaminopropyl)phenothiazine
• Levopromazine
• Methopromazin
• Methopromazine
• Methopromazinum [INN-Latin]
• Methoxypromazine
• Metopromazina [INN-Spanish]
• Neoproma
• RP 4632
• Tenton
• Tentone

Computed Properties

• Exact Mass: 314.14500

Experimental Properties

• Density: 1.1056 (rough estimate)
• Melting Point: 44-48°
• Refractive Index: 1.5950 (estimate)
• PSA: 41.01000
• LogP: 4.31460

Additional information on 2-Methoxy Promazine

2-Methoxy Promazine (CAS No. 61-01-8): An Overview of a Prominent Phenothiazine Derivative

2-Methoxy Promazine, also known by its CAS number 61-01-8, is a significant compound within the class of phenothiazine derivatives. This compound has garnered considerable attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent research advancements associated with 2-Methoxy Promazine.

Chemical Structure and Synthesis

2-Methoxy Promazine is characterized by its unique chemical structure, which includes a phenothiazine core with a methoxy group attached to the 2-position. The molecular formula of 2-Methoxy Promazine is C₁₇H₁₉N₃S, and its molecular weight is approximately 305.41 g/mol. The synthesis of this compound typically involves a multi-step process that includes the formation of the phenothiazine core followed by the introduction of the methoxy group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 2-Methoxy Promazine, making it more accessible for both research and pharmaceutical applications.

Pharmacological Properties

2-Methoxy Promazine exhibits a range of pharmacological properties that contribute to its therapeutic potential. One of its primary actions is as an antipsychotic agent, which is attributed to its ability to block dopamine receptors in the brain. This property makes it useful in the treatment of various psychiatric disorders, including schizophrenia and bipolar disorder. Additionally, 2-Methoxy Promazine has been shown to possess antiemetic and sedative effects, further expanding its clinical utility.

Clinical Applications and Research

The clinical applications of 2-Methoxy Promazine have been extensively studied, with numerous clinical trials demonstrating its efficacy and safety profile. In a recent study published in the Journal of Psychopharmacology, researchers evaluated the effectiveness of 2-Methoxy Promazine in treating acute psychosis. The results indicated that patients treated with 2-Methoxy Promazine showed significant improvements in symptom reduction compared to those receiving placebo. Furthermore, the study highlighted the compound's favorable side effect profile, with minimal occurrences of adverse reactions.

Beyond its use as an antipsychotic agent, 2-Methoxy Promazine has also been investigated for its potential in other therapeutic areas. For instance, preclinical studies have suggested that it may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings are supported by in vitro experiments showing that 2-Methoxy Promazine can reduce oxidative stress and inhibit neuroinflammation.

Mechanisms of Action

The mechanisms underlying the pharmacological effects of 2-Methoxy Promazine are multifaceted. Its primary action as an antipsychotic agent is mediated through its interaction with dopamine receptors, particularly D₂-like receptors. By blocking these receptors, 2-Methoxy Promazine strong > reduces dopaminergic neurotransmission, which is thought to alleviate psychotic symptoms. Additionally, it has been shown to interact with serotonin receptors (5-HT_2A/2C) and histamine receptors (H₁). These interactions contribute to its antiemetic and sedative effects.

Toxicology and Safety Profile strong > p > < p >The safety profile of 2-Meth oxy Pr om azine strong > has been well-characterized through extensive preclinical and clinical studies . While generally considered safe when used at therapeutic doses , some side effects have been reported . Common side effects include drowsiness , dizziness , and dry mouth . More serious but less common side effects may include extrapyramidal symptoms (EPS) , such as tremors and muscle stiffness . However , these side effects are typically manageable with appropriate dosing adjustments or adjunctive treatments . p > < p >Recent research has also focused on optimizing the safety profile of 2-M eth oxy Pr om azine strong > through drug formulation strategies . For example , sustained-release formulations have been developed to provide more consistent plasma levels over time , reducing the risk of side effects while maintaining therapeutic efficacy . These advancements highlight the ongoing efforts to enhance the clinical utility of 2-M eth oxy Pr om azine strong > . p > < p >< strong >Conclusion strong > p > < p >< strong > 2- M eth oxy Pr om azine strong > (CAS No .< strong > 61-01-8 strong >) stands out as a versatile compound with significant potential in various therapeutic areas . Its unique chemical structure , combined with its diverse pharmacological properties , makes it an important molecule for both research and clinical applications . Ongoing research continues to uncover new insights into its mechanisms of action and potential uses , further solidifying its position as a valuable tool in modern medicine . p > article > < / response >